Cas no 65199-76-0 (6-Methyl-4-oxohept-5-enal)

6-Methyl-4-oxohept-5-enal structure
6-Methyl-4-oxohept-5-enal structure
Product name:6-Methyl-4-oxohept-5-enal
CAS No:65199-76-0
MF:C8H12O2
MW:140.179682731628
CID:2793545
PubChem ID:12384722

6-Methyl-4-oxohept-5-enal Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4-oxo-5-heptenal
    • DTXCID90446493
    • 6-Methyl-4-oxohept-5-enal
    • DTXSID90495683
    • 65199-76-0
    • SCHEMBL16346181
    • Inchi: InChI=1S/C8H12O2/c1-7(2)6-8(10)4-3-5-9/h5-6H,3-4H2,1-2H3
    • InChI Key: HOXCORMEOKUFBF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.1Ų

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